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Compound of Interest

Compound Name: Direct Green

CAS No.: 25180-46-5

Cat. No.: B1654596

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility and spectral properties of

select Direct Green dyes. The information is curated to support research and development

activities where these dyes may be utilized. All quantitative data is presented in structured

tables for ease of comparison, and detailed experimental protocols for key characterization

techniques are provided.

Solubility of Direct Green Dyes
The solubility of Direct Green dyes is a critical parameter for their application in various fields.

The following table summarizes the available solubility data for Direct Green 1 (C.I. 30280),

Direct Green 6 (C.I. 30295), and Direct Green 26 (C.I. 34045) in different solvents.
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Dye C.I. Number Solvent Solubility
Temperatur
e

Reference

Direct Green

1
30280 Water

10 to 50

mg/mL

73 °F (22.8

°C)

Water

Soluble

(forms a blue-

light green

solution)

Not Specified

Ethanol
Adequately

soluble
Not Specified

Acetone
Adequately

soluble
Not Specified

Other

Organic

Solvents

Insoluble Not Specified

Direct Green

6
30295 Water

Soluble

(forms a

variegated

dark green

solution)

Not Specified [1][2]

Acetone Soluble Not Specified [2]

Cellosolve Soluble Not Specified [2]

Ethanol
Slightly

soluble
Not Specified [2]

Other

Organic

Solvents

Insoluble Not Specified [2]

Direct Green

26
34045 Water 20 g/L 80-85 °C

Water Soluble

(forms a

Not Specified
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green

solution)

Organic

Solvents
Insoluble Not Specified

Spectral Properties of Direct Green Dyes
The spectral properties of Direct Green dyes determine their color and are crucial for

applications in imaging, sensing, and diagnostics. While comprehensive spectral data in

aqueous solutions is limited in publicly available literature, the following table summarizes the

observed colors in different media and includes quantitative data in dimethylformamide (DMF)

for structurally related direct dyes.
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Dye C.I. Number Medium
Observed
Color /
λmax (nm)

Molar
Absorptivit
y (εmax)
(L·mol⁻¹·cm
⁻¹)

Reference

Direct Green

1
30280

Aqueous

Solution

Blue-light

green
Not Available

Concentrated

H₂SO₄
Blue-black Not Available

Nitric Acid Brown to red Not Available

Direct Green

6
30295

Aqueous

Solution

Variegated

dark green
Not Available [2]

Concentrated

H₂SO₄
Violet-black Not Available [2]

Concentrated

HCl
Purple Not Available [2]

Concentrated

HNO₃
Purple Not Available [2]

Direct Green

26
34045

Aqueous

Solution

Blue-light

green
Not Available

Concentrated

H₂SO₄
Yellow-green Not Available

Direct Dye

D3
N/A DMF 610 58,000

Direct Dye

D4
N/A DMF 612 62,000

Direct Dye

D5*
N/A DMF 615 65,000
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*Note: Data for D3, D4, and D5 are from a study on direct dyes with structures related to

commercial green dyes. The solvent used was dimethylformamide (DMF).

Experimental Protocols
The following are detailed methodologies for determining the solubility and spectral properties

of Direct Green dyes.

Protocol for Determining Dye Solubility
This protocol outlines a method for the quantitative determination of dye solubility in a given

solvent.
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Experimental Workflow for Solubility Determination

1. Sample Preparation
Weigh a precise amount of Direct Green dye.

2. Solvent Addition
Add a known volume of the desired solvent (e.g., water, ethanol) to a vial containing the dye.

3. Equilibration
Seal the vial and agitate at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure saturation.

4. Separation of Undissolved Dye
Centrifuge the saturated solution to pellet any undissolved solid.

5. Sample Dilution
Carefully withdraw a known volume of the supernatant and dilute it with the solvent to a concentration suitable for spectrophotometric analysis.

6. Spectrophotometric Analysis
Measure the absorbance of the diluted solution at the dye's λmax using a UV-Vis spectrophotometer.

7. Calculation
Calculate the concentration of the diluted sample using the Beer-Lambert law (A = εcl). Back-calculate to determine the concentration in the saturated solution, which represents the solubility.

Click to download full resolution via product page

Caption: Workflow for determining dye solubility.

Methodology:

Preparation of a Saturated Solution:

Accurately weigh an excess amount of the Direct Green dye powder.
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Transfer the dye to a sealed container (e.g., a screw-cap vial).

Add a precise volume of the desired solvent (e.g., deionized water, ethanol).

Place the container in a shaker or on a magnetic stirrer in a temperature-controlled

environment (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

Separation of Undissolved Solid:

After the equilibration period, allow the solution to stand undisturbed for a few hours.

To completely separate the undissolved dye, centrifuge the saturated solution at a high

speed (e.g., 10,000 rpm) for 15-20 minutes.

Analysis of the Supernatant:

Carefully withdraw a known aliquot of the clear supernatant.

Dilute the aliquot with a known volume of the solvent to bring the absorbance within the

linear range of the spectrophotometer (typically 0.1 - 1.0).

Measure the absorbance of the diluted solution at the wavelength of maximum

absorbance (λmax) using a calibrated UV-Vis spectrophotometer. A solution of the pure

solvent should be used as a blank.

Calculation of Solubility:

Calculate the concentration of the dye in the diluted solution using the Beer-Lambert

equation: C = A / (ε * l), where:

C is the concentration (mol/L)

A is the absorbance

ε is the molar absorptivity (L·mol⁻¹·cm⁻¹)

l is the path length of the cuvette (cm)

Account for the dilution factor to determine the concentration of the saturated solution.
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Express the solubility in the desired units (e.g., g/L or mg/mL).

Protocol for Measuring UV-Visible Absorption Spectra
This protocol details the procedure for obtaining the UV-Visible absorption spectrum of a Direct
Green dye.

UV-Vis Spectroscopy Workflow

1. Prepare Stock Solution
Dissolve a known mass of dye in a known volume of solvent.

2. Prepare Working Solution
Dilute the stock solution to a concentration that gives an absorbance in the range of 0.1-1.0.

3. Spectrophotometer Setup
Turn on the spectrophotometer and allow it to warm up. Select the desired wavelength range (e.g., 200-800 nm).

4. Blank Measurement
Fill a cuvette with the pure solvent and place it in the spectrophotometer. Record the baseline (zero absorbance).

5. Sample Measurement
Rinse the cuvette with the working solution, then fill it and place it in the spectrophotometer. Record the absorption spectrum.

6. Data Analysis
Identify the wavelength of maximum absorbance (λmax) and the corresponding absorbance value.

Click to download full resolution via product page

Caption: Workflow for UV-Vis spectral analysis.

Methodology:
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Preparation of Dye Solution:

Prepare a stock solution of the Direct Green dye in the desired solvent (e.g., deionized

water) at a concentration of approximately 1 mg/mL.

From the stock solution, prepare a series of dilutions to find a concentration that yields a

maximum absorbance between 0.7 and 1.0. This ensures the measurement is within the

optimal range for accuracy.

Instrument Setup and Calibration:

Turn on the UV-Vis spectrophotometer and allow the lamp to stabilize (typically 15-20

minutes).

Set the desired wavelength range for the scan (e.g., 300-800 nm for visible dyes).

Fill a clean cuvette with the pure solvent to be used for the dye solution. This will serve as

the blank.

Place the blank cuvette in the spectrophotometer and perform a baseline correction or

"zero" the instrument.

Sample Measurement:

Empty the blank cuvette and rinse it several times with the dye solution to be analyzed.

Fill the cuvette with the dye solution and ensure there are no air bubbles.

Place the sample cuvette in the spectrophotometer and initiate the spectral scan.

Data Analysis:

The resulting spectrum will be a plot of absorbance versus wavelength.

Identify the wavelength at which the maximum absorbance occurs (λmax).

Record the λmax value and the corresponding absorbance.
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Factors Influencing Solubility and Spectral
Properties
The solubility and spectral characteristics of Direct Green dyes are governed by a complex

interplay of their molecular structure and the properties of the solvent. The following diagram

illustrates these relationships.

Factors Influencing Dye Properties

Molecular Structure

Solvent Properties

Physicochemical Properties

Molecular Weight Number of Sulfonate Groups Azo Linkages Aromatic System Size

Solubility

Increases solubility in polar solvents

Generally decreases solubility

λmax (Color) Molar Absorptivity (Intensity)

Affects electronic transitions

Shifts λmax (bathochromic/hypsochromic)

Polarity Hydrogen Bonding Capacity pH

Like dissolves like

Enhances solubility of dyes with H-bond donors/acceptors

Affects ionization of acidic/basic groups

Can cause solvatochromic shifts

Affects chromophore structure

Click to download full resolution via product page

Caption: Interplay of factors affecting dye properties.

This guide provides a foundational understanding of the solubility and spectral properties of

select Direct Green dyes. For specific applications, it is recommended to perform detailed

experimental validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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